Cas no 2549054-44-4 (1-{[1-(5-chlorothiophene-2-carbonyl)azetidin-3-yl]methyl}-4-methyl-1H-pyrazole)

• Product Name: 1-{[1-(5-chlorothiophene-2-carbonyl)azetidin-3-yl]methyl}-4-methyl-1H-pyrazole
• CAS No: 2549054-44-4
• MF: C₁₃H₁₄ClN₃OS
• MW: 295.787760257721
• CID: 5314374
• PubChem ID: 154583704
• Update Time: 2025-05-21

1-{[1-(5-chlorothiophene-2-carbonyl)azetidin-3-yl]methyl}-4-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• F6677-2247
• 1-{[1-(5-chlorothiophene-2-carbonyl)azetidin-3-yl]methyl}-4-methyl-1H-pyrazole
• 2549054-44-4
• AKOS039918727
• (5-Chloro-2-thienyl)[3-[(4-methyl-1H-pyrazol-1-yl)methyl]-1-azetidinyl]methanone

• Inchi： 1S/C13H14ClN3OS/c1-9-4-15-17(5-9)8-10-6-16(7-10)13(18)11-2-3-12(14)19-11/h2-5,10H,6-8H2,1H3
• InChI Key： PXZJLFZZNLKLDZ-UHFFFAOYSA-N
• SMILES： C(C1SC(Cl)=CC=1)(N1CC(CN2C=C(C)C=N2)C1)=O

Computed Properties

• Exact Mass: 295.0546109g/mol
• Monoisotopic Mass: 295.0546109g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• Density: 1.45±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 473.7±35.0 °C(Predicted)
• pka: 2.70±0.10(Predicted)

Additional information on 1-{[1-(5-chlorothiophene-2-carbonyl)azetidin-3-yl]methyl}-4-methyl-1H-pyrazole

1-{[1-(5-Chlorothiophene-2-Carbonyl)Azetidin-3-Yl]Methyl}-4-Methyl-1H-Pyrazole: A Comprehensive Overview

1-{[1-(5-Chlorothiophene-2-Carbonyl)Azetidin-3-Yl]Methyl}-4-Methyl-1H-Pyrazole, with the CAS number 2549054-44-4, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structure, which incorporates a pyrazole ring, an azetidine ring, and a chlorothiophene moiety. The integration of these structural elements contributes to its potential biological activity and makes it a promising candidate for various therapeutic applications.

The pyrazole ring, a five-membered aromatic heterocycle containing two nitrogen atoms, is a common structural motif in many bioactive compounds. In this compound, the pyrazole ring is substituted with a methyl group at the 4-position, which may enhance its stability and influence its interaction with biological targets. The azetidine ring, a four-membered saturated heterocycle, adds rigidity to the molecule and potentially enhances its pharmacokinetic properties. The chlorothiophene moiety introduces electron-withdrawing effects, which can modulate the electronic properties of the molecule and influence its binding affinity to target proteins.

Recent studies have highlighted the potential of this compound as a modulator of various cellular pathways. For instance, research has shown that it exhibits inhibitory activity against certain kinases, which are key players in signaling pathways involved in cancer progression. Additionally, its ability to modulate ion channels has been explored, suggesting potential applications in the treatment of neurological disorders. These findings underscore the versatility of this compound and its potential as a lead molecule for drug development.

The synthesis of 1-{[1-(5-Chlorothiophene-2-Carbonyl)Azetidin-3-Yl]Methyl}-4-Methyl-1H-Pyrazole involves a multi-step process that combines principles from organic synthesis and heterocyclic chemistry. The construction of the azetidine ring typically involves cyclization reactions, while the incorporation of the chlorothiophene moiety requires careful control over reaction conditions to ensure regioselectivity. The final step involves the coupling of these subunits to form the complete structure. This synthetic approach not only demonstrates the feasibility of constructing such complex molecules but also provides insights into optimizing reaction conditions for scalability.

In terms of pharmacokinetics, this compound has shown favorable properties in preclinical studies. Its ability to permeate cellular membranes efficiently suggests good bioavailability, while its metabolism and excretion profiles indicate that it may have a manageable toxicity profile. These attributes are critical for translating laboratory findings into clinical applications.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of this compound with various biological targets. Molecular docking studies have revealed that it interacts with key residues in enzyme active sites through hydrogen bonding and hydrophobic interactions. These insights have guided further optimization efforts aimed at enhancing its potency and selectivity.

In conclusion, 1-{[1-(5-Chlorothiophene-2-Carbonyl)Azetidin-3-Yl]Methyl}-4-Methyl-1H-Pyrazole represents a promising lead compound with diverse biological activities. Its unique structure, coupled with recent research findings, positions it as a valuable tool in drug discovery efforts targeting various diseases. As research continues to unravel its full potential, this compound may pave the way for innovative therapeutic interventions.